Cas no 57705-17-6 (Ethyl 2-hydroxy-4,6-dimethylbenzoate)

• Product Name: Ethyl 2-hydroxy-4,6-dimethylbenzoate
• CAS No: 57705-17-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5004728
• Update Time: 2025-06-07

Ethyl 2-hydroxy-4,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-4,6-dimethylbenzoate
• Ethyl 2,4-dimethyl-6-hydroxybenzoate
• 2,4-Dimethyl-6-hydroxybenzoic acid ethyl ester
• Ethyl 2-hydroxy-4,6-dimethylbenzoate

• Inchi： 1S/C11H14O3/c1-4-14-11(13)10-8(3)5-7(2)6-9(10)12/h5-6,12H,4H2,1-3H3
• InChI Key： ITLFTQRQXXLYMN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(C)=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-hydroxy-4,6-dimethylbenzoate

Ethyl 2-hydroxy-4,6-dimethylbenzoate (CAS No. 57705-17-6): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-hydroxy-4,6-dimethylbenzoate, a compound with the chemical formula C₁₀H₁₂O₃ and a CAS number of 57705-17-6, has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications. This ester derivative of hydroxybenzoic acid exhibits unique structural and functional properties that make it a valuable candidate for various synthetic and biological studies.

The compound is characterized by the presence of two hydroxyl groups at the 2-position and methyl groups at the 4- and 6-positions of the benzene ring. This specific substitution pattern imparts distinct reactivity and binding capabilities, making it a promising intermediate in the synthesis of more complex molecules. The ethyl ester moiety further enhances its utility by providing a handle for further functionalization via nucleophilic acyl substitution reactions.

In recent years, Ethyl 2-hydroxy-4,6-dimethylbenzoate has been explored in several cutting-edge research areas. One notable application is in the development of novel pharmaceutical agents. The hydroxyl and methyl groups on the benzene ring allow for hydrogen bonding interactions, which are crucial for designing molecules with high affinity to biological targets. This has led to its investigation as a potential scaffold for drugs targeting neurological disorders, where precise molecular recognition is essential.

Moreover, the compound has shown promise in the field of material science. Its ability to form stable complexes with metal ions has been leveraged in the design of metal-organic frameworks (MOFs) and coordination polymers. These materials have a wide range of applications, from gas storage and separation to catalysis. The unique structural features of Ethyl 2-hydroxy-4,6-dimethylbenzoate make it an ideal candidate for creating MOFs with tailored porosity and selectivity.

Recent studies have also highlighted its role in agrochemical formulations. The compound's stability under various environmental conditions makes it suitable for use as an intermediate in the synthesis of herbicides and pesticides. Its ability to interact with biological systems at multiple levels allows for the development of more effective and environmentally friendly agrochemicals.

The synthesis of Ethyl 2-hydroxy-4,6-dimethylbenzoate typically involves the esterification of 2-hydroxy-4,6-dimethylbenzoic acid using ethanol in the presence of an acid catalyst. This reaction is well-studied and can be optimized for high yields under controlled conditions. The purity of the final product is crucial for its intended applications, necessitating rigorous purification techniques such as recrystallization or column chromatography.

In conclusion, Ethyl 2-hydroxy-4,6-dimethylbenzoate (CAS No. 57705-17-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it a valuable building block for pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.